Cas no 369656-76-8 (2’-Deoxyuridine-13C,15N2)

2’-Deoxyuridine-13C,15N2 structure
2’-Deoxyuridine-13C,15N2 structure
2’-Deoxyuridine-13C,15N2
369656-76-8
C9H12N2O5
228.20198
297648

2’-Deoxyuridine-13C,15N2 Properties

Names and Identifiers

    • Uridine-2-13C-1,3-15N2,2'-deoxy- (9CI)
    • 2’-Deoxyuridine-13C,15N2
    • 2'-Deoxyuridine-13C,15N2
    • 2'-DEOXYURIDINE-2-13C,1,3-15N2
    • 1,3-15N2
    • 1-[(2R,4R,5R)-4-hydroxy-5-(hydroxymethyl)oxolan-2-yl]pyrimidine-2,4-dione
    • +Expand
    • MXHRCPNRJAMMIM-BRNXEOTRSA-N
    • InChI=1S/C9H12N2O5/c12-4-6-5(13)3-8(16-6)11-2-1-7(14)10-9(11)15/h1-2,5-6,8,12-13H,3-4H2,(H,10,14,15)/t5-,6-,8-/m1/s1/i9+1,10+1,11+1
    • OC[C@@H]1[C@H](O)C[C@H]([15N]2C=CC(=O)[15NH][13C]2=O)O1

Computed Properties

  • 231.07200

Experimental Properties

  • -1.82270
  • 104.55000

2’-Deoxyuridine-13C,15N2 Price

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
1PlusChem
1P00C5YY-1mg
2'-DEOXYURIDINE-2-13C,1,3-15N2
369656-76-8
1mg
$232.00
A2B Chem LLC
AF66810-1mg
2'-DEOXYURIDINE-2-13C,1,3-15N2
369656-76-8 95%
1mg
$521.00 2024-04-20
TRC
D288012-2.5mg
2’-Deoxyuridine-13C,15N2
369656-76-8
2.5mg
$ 184.00 2023-09-08
SHENG KE LU SI SHENG WU JI SHU
sc-209373-2.5 mg
2′-Deoxyuridine-13C,15N2,
369656-76-8
2.5 mg
¥2,708.00 2023-07-11

2’-Deoxyuridine-13C,15N2 Suppliers

Shanghai Aladdin Biochemical Technology Co., Ltd
Audited Supplier Audited Supplier
(CAS:369656-76-8)
A LA DING
anhua.mao@aladdin-e.com
SHANG HAI YUAN YE Biotechnology Co., Ltd.
Audited Supplier Audited Supplier
(CAS:369656-76-8)
TANG SI LEI
15026964105
2881489226@qq.com

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